Cas no 5389-76-4 ((3beta,11alpha)-12-Ursene-3,11-diol)
5389-76-4 structure
Product Name:(3beta,11alpha)-12-Ursene-3,11-diol
CAS No:5389-76-4
MF:C30H50O2
MW:442.716809749603
CID:2028898
Update Time:2025-03-25
(3beta,11alpha)-12-Ursene-3,11-diol Chemical and Physical Properties
Names and Identifiers
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- (3beta,11alpha)-12-Ursene-3,11-diol
- Urs-12-ene-3,11-diol, (3β,11α)-
-
- Inchi： 1S/C30H50O2/c1-18-9-12-27(5)15-16-29(7)20(24(27)19(18)2)17-21(31)25-28(6)13-11-23(32)26(3,4)22(28)10-14-30(25,29)8/h17-19,21-25,31-32H,9-16H2,1-8H3
- InChI Key： YBKVUOUSCZYKRB-UHFFFAOYSA-N
- SMILES： CC1C(C)C2C(CCC3(C4(C(C5(C(CC4)C(C)(C)C(O)CC5)C)C(O)C=C32)C)C)(C)CC1
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Melting Point: 231-233 °C (decomp)(Solv: acetone (67-64-1))
- Boiling Point: 526.2±50.0 °C(Predicted)
- pka: 14.14±0.70(Predicted)
(3beta,11alpha)-12-Ursene-3,11-diol Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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